Cas no 76275-87-1 (Methyl 2-acetylthiazole-4-carboxylate)

• Product Name: Methyl 2-acetylthiazole-4-carboxylate
• CAS No: 76275-87-1
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• MDL: MFCD22063636
• CID: 2801425
• PubChem ID: 11458108
• Update Time: 2025-06-10

Methyl 2-acetylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetyl-1,3-thiazole-4-carboxylate
• Methyl 2-acetylthiazole-4-carboxylate
• AK355000
• 2-Acetylthiazole-4-carboxylic acid methyl ester
• 4-Thiazolecarboxylic acid, 2-acetyl-, methyl ester
• AKOS022704065
• SY113993
• methyl2-acetylthiazole-4-carboxylate
• 76275-87-1
• DS-12681
• DTXSID10466476
• DB-171850
• CS-0187463
• C76440
• MFCD22063636
• EN300-7422085
• SCHEMBL15933940
• 863-600-9
• DTXCID00417295

• MDL： MFCD22063636
• Inchi： 1S/C7H7NO3S/c1-4(9)6-8-5(3-12-6)7(10)11-2/h3H,1-2H3
• InChI Key： NKGHYFIJEUOADI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(C)=O

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 297.7°C at 760 mmHg

Methyl 2-acetylthiazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-acetylthiazole-4-carboxylate

Methyl 2-Acetylthiazole-4-Carboxylate: A Comprehensive Overview

Methyl 2-acetylthiazole-4-carboxylate (CAS No. 76275-87-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the utilization of methyl 2-acetylthiazole-4-carboxylate.

The molecular structure of methyl 2-acetylthiazole-4-carboxylate consists of a thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is substituted with an acetyl group at position 2 and a methyl ester group at position 4. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for diverse chemical reactions. Recent studies have highlighted the role of methyl 2-acetylthiazole-4-carboxylate as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs).

Synthesis of methyl 2-acetylthiazole-4-carboxylate typically involves multi-step organic reactions. One common approach includes the condensation of thiourea with an aldehyde or ketone to form the thiazole ring, followed by subsequent functionalization to introduce the acetyl and ester groups. Researchers have optimized these reaction conditions to enhance yield and purity, ensuring scalability for industrial applications.

In recent years, methyl 2-acetylthiazole-4-carboxylate has been explored for its role in drug discovery. Its ability to act as a bioisostere or pharmacophore mimic makes it a valuable tool in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. These findings underscore its potential in the development of novel therapeutic agents.

Another area where methyl 2-acetylthiazole-4-carboxylate has shown promise is in materials science. Its ability to coordinate with metal ions has led to its use in constructing MOFs with high surface area and porosity. These materials are being investigated for applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs have focused on tailoring the properties of these MOFs by modifying the substituents on the thiazole ring.

Furthermore, methyl 2-acetylthiazole-4-carboxylate has been utilized in polymer chemistry as a building block for synthesizing functional polymers. Its reactivity under various polymerization conditions allows for the creation of materials with tailored mechanical and thermal properties. This versatility makes it an attractive candidate for use in advanced composites and coatings.

In conclusion, methyl 2-acetylthiazole-4-carboxylate (CAS No. 76275-87-1) is a multifaceted compound with applications spanning organic synthesis, drug discovery, materials science, and polymer chemistry. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in modern chemical research.